6,7,8,9-tetrahydro-2'H,5'H-spiro[benzo[7]annulene-5,4'-imidazolidine]-2',5'-dione

• IUPAC Name: spiro[6,7,8,9-tetrahydrobenzo[7]annulene-5,5'-imidazolidine]-2',4'-dione
• InChI: InChI=1S/C13H14N2O2/c16-11-13(15-12(17)14-11)8-4-3-6-9-5-1-2-7-10(9)13/h1-2,5,7H,3-4,6,8H2,(H2,14,15,16,17)
• InChI Key: BCSYSQVTCKMBMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C3=CC=CC=C3C1)C(=O)NC(=O)N2
• Molecular Formula: C13H14N2O2
• DSSTOX Substance ID: DTXSID10553193
• Molecular Weight: 230.26 g/mol
• CAS RN: 109402-17-7

Description

Synthesis Analysis The synthesis of compounds related to 6,7,8,9-tetrahydro-2'H,5'H-spiro[benzo[7]annulene-5,4'-imidazolidine]-2',5'-dione involves novel approaches in organic synthesis. For instance, Marinov et al. (2014) reported the synthesis of novel compounds through a process that included verification of structures via NMR and IR spectroscopy and quantum-chemical calculations at DFT level, indicating the complex methodology involved in synthesizing such compounds (Marinov et al., 2014). Additionally, Xu et al. (2023) developed an efficient three-component reaction to access derivatives through the ring-opening and recyclization process, highlighting the innovative synthetic strategies for constructing spiro compounds (Xu et al., 2023).

Molecular Structure Analysis The molecular structure of related compounds has been characterized through various spectroscopic techniques and quantum-chemical calculations. For example, Todorov et al. (2012) determined the crystal structures and compared the X-ray molecular structure and IR spectra with those calculated by the density functional theory method, offering insights into the molecular configuration and stability of such compounds (Todorov et al., 2012).

Chemical Reactions and Properties The chemical reactions involving these compounds can lead to various derivatives with potential pharmacological applications. For instance, compounds have been synthesized and evaluated for their antiarrhythmic activity, demonstrating the diverse chemical reactivity and potential for therapeutic use (Matsukura et al., 1992).

Scientific Research Applications

Synthesis of Derivatives

The synthesis of various derivatives and compounds related to "6,7,8,9-tetrahydro-2'H,5'H-spiro[benzo[7]annulene-5,4'-imidazolidine]-2',5'-dione" has been a subject of study. For instance, a novel series of 2,2-dialkyl-1'-(N-substituted aminoalkyl)-spiro-[chroman-4,4' -imidazolidine]-2',5'-diones were synthesized and evaluated for antiarrhythmic activity in chloroform- or/and aconitine-induced ventricular arrhythmia in mice (Matsukura et al., 1992). Similarly, the synthesis of two novel compounds, including 1-amino-3',4'-dihydro-2H,2'H,5H-spiro[imidazolidine-4,1'-naphthalene]-2,5-dione, was reported, with their structures verified by NMR and IR spectroscopy and quantum-chemical calculations (Marinov et al., 2014).

Biological Activities and Applications

Compounds structurally related to the query chemical have been evaluated for various biological activities. For instance, some derivatives exhibited significant antiarrhythmic activity in animal models (Matsukura et al., 1992). Moreover, specific derivatives showed high affinity for serotonin receptors, and one compound, in particular, produced an antidepressant-like effect more pronounced than that of imipramine in the forced swim test in mice (Czopek et al., 2010).

Structural and Thermal Analysis

Studies have also focused on the structural characterization and thermal properties of related compounds. The crystal structures of certain derivatives were determined, providing insights into their molecular geometry and interactions (Todorov et al., 2012). The thermal properties of novel polymers based on related compounds were studied using thermogravimetry, revealing their thermal stability and resistance influenced by chemical structure and intermolecular interactions (Kaczmarek et al., 2012).